Cas no 851528-79-5 (MBX 8025)

• Product Name: MBX 8025
• CAS No: 851528-79-5
• Molecular Formula: C₂₁H₂₃F₃O₅S
• Molecular Weight: 444.464535951614
• CID: 3030611
• PubChem ID: 11236126

MBX 8025 Properties

Names and Identifiers

• MBX 8025
• Seladelpar
• 7C00L34NB9
• (R)-2-(4-((2-ethoxy-3-(4-(trifluoromethyl)phenoxy)propyl)thio)-2-methylphenoxy)acetic acid
• 2-[4-[(2R)-2-ethoxy-3-[4-(trifluoromethyl)phenoxy]propyl]sulfanyl-2-methylphenoxy]acetic acid
• MBX8025
• Seladelpar [INN]
• Seladelpar [USAN]
• Seladelpar (USAN/INN)
• Seladelpar [USAN:INN]
• GTPL11137
• BDBM50213714
• DB12390
• SB18935
• compound 3r [PMID: 17524639]
• 2-[4-[[(2R)-2-Ethoxy-3-[4-(trifluoromethyl)phenoxy]propyl]thio]-2-methylphenoxy]acetic acid (ACI)
• Acetic acid, [4-[[(2R)-2-ethoxy-3-[4-(trifluoromethyl)phenoxy]propyl]thio]-2-methylphenoxy]- (9CI)
• [[4-[[(2R)-2-Ethoxy-3-[4-(trifluoromethyl)phenoxy]propyl]thio]-2-methylphenyl]oxy]acetic acid
• RWJ-800025
• UNII-7C00L34NB9
• MBX-8025
• SCHEMBL392331
• DTXSID001045332
• AKOS037649258
• ACETIC ACID, (4-(((2R)-2-ETHOXY-3-(4-(TRIFLUOROMETHYL)PHENOXY)PROPYL)THIO)-2-METHYLPHENOXY)- ((4-(((2R)-2-ETHOXY-3-(4-(TRIFLUOROMETHYL)PHENOXY)PROPYL)THIO)-2-METHYLPHENYL)OXY)ACETIC ACID
• (+)-MBX-8025
• BJB52879
• CHEMBL230158
• HY-19522
• Q27268037
• BS-17646
• (R)-2-(4-((2-ETHOXY-3-(4-(TRIFLUOROMETHYL)PHENOXY)PROPYL)-THIO)-2-METHYLPHENOXY)ACETIC ACID
• CS-0015622
• JWHYSEDOYMYMNM-QGZVFWFLSA-N
• C76734
• D11256
• SELADELPAR [WHO-DD]
• Acetic acid, 2-(4-(((2R)-2-ethoxy-3-(4-(trifluoromethyl)phenoxy)propyl)thio)-2-methylphenoxy)-
• KKB
• MBX-8025; RWJ-800025
• 851528-79-5
• MBX-8025 (Seladelpar)
• AC-36246
• Seladelpar?
• EX-A1512
• Livdelzi
• 851528-79-5 (free base)
• NS00071838
• Acetic acid, (4-(((2R)-2-ethoxy-3-(4-(trifluoromethyl)phenoxy)propyl)thio)-2-methylphenoxy)-
• (R)-2-(4-(2-ethoxy-3-(4-(trifluoromethyl)phenoxy)propylthio)-2-methylphenoxy)acetic acid
• ((4-(((2R)-2-Ethoxy-3-(4-(trifluoromethyl)phenoxy)propyl)thio)-2-methylphenyl)oxy)acetic acid

• InChIKey： JWHYSEDOYMYMNM-QGZVFWFLSA-N
• Inchi： 1S/C21H23F3O5S/c1-3-27-17(11-28-16-6-4-15(5-7-16)21(22,23)24)13-30-18-8-9-19(14(2)10-18)29-12-20(25)26/h4-10,17H,3,11-13H2,1-2H3,(H,25,26)/t17-/m1/s1
• SMILES： S(C1=CC=C(C(C)=C1)OCC(=O)O)C[C@@H](COC1C=CC(C(F)(F)F)=CC=1)OCC

Computed Properties

• Exact Mass: 444.12182949g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 11
• Monoisotopic Mass: 444.12182949g/mol
• Heavy Atom Count: 30
• Complexity: 511
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.2
• Topological Polar Surface Area: 90.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives